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Compound of Interest

Compound Name: Reboxetine Mesylate

CAS No.: 98769-84-7

Cat. No.: B1679250

Get Quote

Executive Summary & Core Directive
The "Flush Ban" is Absolute. Reboxetine Mesylate is a selective norepinephrine reuptake

inhibitor (NRI). Unlike simple buffers or salts, this compound possesses high environmental

persistence. Conventional wastewater treatment plants (WWTPs) are not designed to degrade

complex tricyclic-like structures, leading to bioaccumulation in aquatic ecosystems (e.g.,

altering predatory behavior in fish).

Core Directive: All disposal pathways must lead to High-Temperature Incineration. Under no

circumstances shall Reboxetine Mesylate be disposed of via sink drains, trash compactors, or

standard autoclaving cycles, which are insufficient for chemical mineralization.

Hazard Profiling & Safety Data
Before initiating disposal, verify the material state. The Mesylate salt typically presents as a

white to off-white crystalline powder. It is soluble in water, which increases its mobility if spilled.

Table 1: GHS Classification & Critical Safety Parameters
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Parameter Classification / Value Operational Implication

Signal Word WARNING
Exercise caution during

transfer.

Acute Toxicity H302 (Harmful if swallowed)
Ingestion hazard; residues on

gloves are dangerous.

Reproductive Tox
H360 (May damage

fertility/unborn child)

Strict segregation required for

pregnant personnel.

Target Organ
H373 (Damage to organs via

prolonged exposure)

Do not allow dust generation.

Use HEPA filtration.

Aquatic Risk
High (Class-wide NRI

characteristic)

Zero-discharge policy to sewer

systems.

PPE Requirement
N95/P100 Respirator, Nitrile

Gloves (Double), Lab Coat

Standard BSL-2 chemical

handling protocols.

The Science of Destruction: Why Incineration?
Researchers often ask if autoclaving is sufficient. It is not.

Autoclaving (121°C / 15 psi): Primarily sterilizes biological agents. It does not break the

stable ether linkages or the morpholine ring structure of Reboxetine.

Thermal Oxidation (>1000°C): We require high-temperature incineration with flue gas

scrubbing. This process mineralizes the organic skeleton into CO₂, H₂O, and SO₂ (captured

by scrubbers), effectively removing the pharmacological activity.

Operational Protocols
Protocol A: Solid Waste Disposal (Expired API/Powder)
Use this for: Expired pure substance, contaminated weighing boats, solid spill cleanup

materials.

Segregation: Do not mix with general trash. Use a dedicated Yellow (or site-specific

hazardous) chemical waste bin.
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Primary Containment: Place the solid waste into a clear polyethylene bag (minimum 4 mil

thickness).

Sealing: Twist and tape the bag neck (Gooseneck seal) to prevent puff-back of powder.

Secondary Containment: Place the sealed bag into a rigid, wide-mouth HDPE container.

Labeling: Affix a hazardous waste label.

Constituents: "Reboxetine Mesylate, Solid"

Hazard:[1][2][3] "Toxic, Reprotoxic"

Protocol B: Liquid Waste Disposal (Solutions/Mother
Liquor)
Use this for: HPLC waste, dissolved stock solutions.

Compatibility Check: Ensure the collection carboy is compatible with the solvent (e.g.,

Methanol, DMSO, Water).

Segregation:Do not mix with oxidizers (e.g., Nitric Acid, Peroxides). Reboxetine is an organic

amine; mixing with strong oxidizers can generate heat or toxic byproducts.

Transfer: Pour liquid into the designated "Organic Solvent Waste" carboy using a funnel.

Rinsing: Triple rinse the original vessel with a small volume of solvent. Add rinsate to the

waste carboy.

Closure: Cap the carboy tightly. Ensure the vent cap is functioning if the solvent is volatile.

Protocol C: Emergency Spill Response (The "SWIM"
Method)
Immediate action for powder spills outside a fume hood.

S - Stop: Stop work immediately.
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W - Warn: Alert nearby personnel. Post "Do Not Enter" signage.

I - Isolate: Close lab doors to prevent draft spreading the powder.

M - Minimize:

Don full PPE (Double gloves, N95 mask, Goggles).

Do not dry sweep. This generates dust.

Cover the spill with a damp paper towel (water or ethanol) to wet the powder.

Wipe inward from the perimeter to the center.

Dispose of all cleanup materials as Solid Hazardous Waste (Protocol A).

Wash the surface with soap and water; collect this rinsate as Liquid Waste (Protocol B).

Decision Matrix: Disposal Workflow
The following diagram illustrates the logical flow for determining the correct disposal path,

ensuring compliance with EPA 40 CFR Part 266 Subpart P.
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Waste Generation:
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Is it a Spill?

Determine Physical State

Solid Waste
(Powder, Wipes, PPE)

Powder/Solids

Liquid Waste
(Solvents, Rinsate)

Solutions

No (Routine)

Protocol C:
Wet Wipe Method

(NO Dry Sweeping)

Yes (Emergency)

Double Bag (4 mil)
+ Rigid HDPE Container

Segregated Carboy
(No Oxidizers)

Debris Wash Water

Label: Hazardous Waste
(Toxic/Reprotoxic)

Final Destruction:
High-Temp Incineration
(>1000°C w/ Scrubbing)

Ship to Licensed Facility

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1679250/docs?utm_src=pdf-body-img#reboxetine-mesylate-advanced-disposal-environmental-stewardship-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision matrix for the safe segregation and destruction of Reboxetine Mesylate
waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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